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Compound of Interest

Compound Name: Rifabutin-d7

Cat. No.: B12421489 Get Quote

This document provides crucial safety and logistical guidance for laboratory personnel,

including researchers, scientists, and drug development professionals, who handle Rifabutin-
d7. The information is based on the safety data for the parent compound, Rifabutin, as specific

data for the deuterated form is limited. It is presumed that the safety and handling precautions

for Rifabutin-d7 are comparable to those for Rifabutin.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory to minimize exposure and ensure

safety when handling Rifabutin-d7.[1][2] The following table summarizes the recommended

PPE.
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PPE Category Specification
Standard Compliance (or
equivalent)

Eye Protection

Tightly fitting safety goggles or

glasses with side shields

should be worn if eye contact

is possible.[1][2]

EN 166, ANSI Z87.1

Hand Protection

Chemical-resistant, impervious

gloves must be worn.[2]

Gloves should be inspected

before use, and proper

removal techniques should be

followed to avoid skin contact.

EU Directive 89/686/EEC, EN

374

Body Protection

A long-sleeved laboratory

gown or fire/flame-resistant

and impervious clothing is

required to prevent skin

contact.[2][3] For bulk

processing or in case of

significant spills, "bunny suit"

coveralls may be necessary for

full-body protection.[4]

EN 13982, ANSI 103

Respiratory Protection

Under normal use with

adequate ventilation,

respiratory protection may not

be required. However, if dust is

generated or the Occupational

Exposure Limit (OEL) is

exceeded, a P3 filter

particulate respirator with a

half mask is recommended.[1]

EN 140, EN 143, ASTM

F2704-10

Occupational Exposure Limits
The Occupational Exposure Band (OEB) system is used to categorize substances based on

their hazard potential when a specific Occupational Exposure Limit (OEL) has not been
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established.[1] For Rifabutin, the following limit has been noted:

Substance Limit Type Value

Rifabutin TWA 10 mg/m³

Experimental Protocol: Safe Handling of Rifabutin-
d7
Adherence to the following procedural steps is critical for the safe handling of Rifabutin-d7 in a

laboratory setting.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a laboratory fume hood or an area with

appropriate local exhaust ventilation.[2]

Ensure that an eyewash station and safety shower are readily accessible.

Minimize dust generation and accumulation during handling.[1]

2. Donning Personal Protective Equipment (PPE):

Before handling the compound, put on all required PPE as detailed in the table above. This

includes a lab coat, safety goggles, and gloves.[2][3]

If there is a risk of generating airborne particles, a suitable respirator must be worn.[1]

3. Handling the Compound:

Avoid direct contact with the skin, eyes, and clothing.[5]

Do not breathe in dust or aerosols.[5]

After handling, wash hands and any exposed skin thoroughly with soap and water.[2][5]

4. Storage:
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Store Rifabutin-d7 in a tightly closed container in a dry and well-ventilated place.[2]

Keep in a dark place, under an inert atmosphere, and in a freezer at -20°C.[6]

Protect from light and excessive heat.[7]

5. Disposal:

Dispose of waste in a properly labeled, sealed container.[1]

Follow all federal, state, and local environmental regulations for the disposal of chemical

waste.[5]

One recommended method for disposal of unused medicine is to mix it with an unappealing

substance like dirt or cat litter, place it in a sealed plastic bag, and then dispose of it in the

trash.[8]

Emergency Procedures
First Aid Measures:

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, holding the

eyelids open. Seek immediate medical attention.[1][9]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water. If irritation persists, seek medical attention.[2][9]

Inhalation: Move the person to fresh air and keep them at rest. Seek immediate medical

attention.[1]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical

attention.[2]

Chemical Spill Response:

The following diagram outlines the procedural workflow for managing a chemical spill of

Rifabutin-d7.
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Spill Occurs

Alert personnel and evacuate the immediate area

Don appropriate PPE (gloves, goggles, respirator if dusty)

Contain the spill with absorbent material

Collect spilled material using a damp cloth or HEPA-filtered vacuum

Place waste in a sealed, labeled container

Clean the spill area thoroughly

Dispose of waste according to regulations

Report the incident

Click to download full resolution via product page

Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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